3-amino-1H-benzo[g]quinoxalin-2-one

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 3-amino-1H-benzo[g]quinoxalin-2-one
• InChI: InChI=1S/C12H9N3O/c13-11-12(16)15-10-6-8-4-2-1-3-7(8)5-9(10)14-11/h1-6H,(H2,13,14)(H,15,16)
• InChI Key: GWHZWPHANZRJDN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C3C(=CC2=C1)NC(=O)C(=N3)N

Description

3-amino-1H-benzo[g]quinoxalin-2-one, also known as ABQ or benzo[g]quinoxaline-3-amine, is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in various fields, such as pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-amino-1H-benzo[g]quinoxalin-2-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. In pharmacology, it has been suggested that its anticonvulsant and neuroprotective effects may be due to the inhibition of voltage-gated calcium channels and the activation of adenosine A1 receptors, respectively.
In biochemistry, the inhibition of PKC activity by 3-amino-1H-benzo[g]quinoxalin-2-one may involve the binding of the compound to the regulatory domain of the enzyme, thereby preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-1H-benzo[g]quinoxalin-2-one have been investigated in various in vitro and in vivo models. In pharmacology, it has been found to exhibit anticonvulsant and neuroprotective effects in animal models of epilepsy and neurodegenerative diseases, respectively. It has also been shown to reduce inflammation and oxidative stress in various cellular and animal models.
In biochemistry, the inhibition of PKC activity by 3-amino-1H-benzo[g]quinoxalin-2-one has been found to affect various cellular processes, such as cell proliferation, differentiation, and apoptosis. It has also been suggested to have potential applications in cancer treatment, as PKC isoforms are often overexpressed in cancer cells and play a role in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-1H-benzo[g]quinoxalin-2-one in lab experiments include its relatively simple synthesis method, its diverse range of potential applications in various fields of scientific research, and its ability to modulate various signaling pathways and cellular processes.
However, there are also limitations associated with the use of 3-amino-1H-benzo[g]quinoxalin-2-one in lab experiments. These include its potential toxicity and the need for further optimization of its pharmacokinetic and pharmacodynamic properties for clinical translation.

Future Directions

There are several future directions for the scientific research of 3-amino-1H-benzo[g]quinoxalin-2-one. These include:
1. Further investigation of its potential applications in the treatment of neurological and neurodegenerative diseases, such as epilepsy, Alzheimer's disease, and Parkinson's disease.
2. Optimization of its pharmacokinetic and pharmacodynamic properties for clinical translation.
3. Investigation of its potential applications in cancer treatment, particularly in the inhibition of PKC isoforms that are overexpressed in cancer cells.
4. Development of new synthetic methods for the preparation of 3-amino-1H-benzo[g]quinoxalin-2-one and its analogs.
5. Investigation of its potential applications in other fields of scientific research, such as materials science and catalysis.
Conclusion
In conclusion, 3-amino-1H-benzo[g]quinoxalin-2-one is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in various fields, such as pharmacology, biochemistry, and medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further investigation of this compound and its analogs may lead to the development of new drugs and therapies for various diseases and disorders.

Synthesis Methods

The synthesis of 3-amino-1H-benzo[g]quinoxalin-2-one involves the reaction of 2-nitrobenzoic acid with o-phenylenediamine in the presence of a reducing agent, such as iron powder or tin chloride. The resulting product is then treated with a strong acid, such as hydrochloric acid, to yield 3-amino-1H-benzo[g]quinoxalin-2-one. This method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

3-amino-1H-benzo[g]quinoxalin-2-one has been extensively studied for its potential applications in various fields of scientific research. In pharmacology, it has been found to exhibit anticonvulsant, neuroprotective, and anti-inflammatory properties. It has also been investigated as a potential drug candidate for the treatment of epilepsy, Alzheimer's disease, and Parkinson's disease.
In biochemistry, 3-amino-1H-benzo[g]quinoxalin-2-one has been shown to inhibit the activity of the enzyme protein kinase C (PKC), which plays a crucial role in various cellular processes, such as cell proliferation, differentiation, and apoptosis. This inhibition has been found to be selective for certain isoforms of PKC and may have potential therapeutic applications in cancer treatment.